5-bromo-2-(ethylsulfonyl)-N-[2-(trifluoromethyl)phenyl]pyrimidine-4-carboxamide

• Molecular Formula: C14H11BrF3N3O3S
• Molecular Weight: 438.22 g/mol
• IUPAC Name: 5-bromo-2-ethylsulfonyl-N-[2-(trifluoromethyl)phenyl]pyrimidine-4-carboxamide
• InChI: InChI=1S/C14H11BrF3N3O3S/c1-2-25(23,24)13-19-7-9(15)11(21-13)12(22)20-10-6-4-3-5-8(10)14(16,17)18/h3-7H,2H2,1H3,(H,20,22)
• InChI Key: NQYWLEFQQJIZRL-UHFFFAOYSA-N
• SMILES: CCS(=O)(=O)C1=NC=C(C(=N1)C(=O)NC2=CC=CC=C2C(F)(F)F)Br

Description

5-bromo-2-(ethylsulfonyl)-N-[2-(trifluoromethyl)phenyl]pyrimidine-4-carboxamide is a novel chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of drug discovery and development. This compound is a pyrimidine derivative that has been synthesized using a variety of methods. In

Mechanism of Action

The mechanism of action of 5-bromo-2-(ethylsulfonyl)-N-[2-(trifluoromethyl)phenyl]pyrimidine-4-carboxamide is not fully understood. However, it has been shown to interact with specific enzymes and receptors, leading to their inhibition. For example, this compound has been found to inhibit the activity of tyrosine kinases such as c-Met and FGFR, which are involved in cancer cell proliferation and migration. It has also been shown to inhibit the activity of phosphodiesterases, which are involved in the regulation of intracellular cyclic nucleotide levels.
Biochemical and Physiological Effects
5-bromo-2-(ethylsulfonyl)-N-[2-(trifluoromethyl)phenyl]pyrimidine-4-carboxamide has been found to exhibit various biochemical and physiological effects. For example, this compound has been shown to inhibit cancer cell proliferation and migration by targeting specific tyrosine kinases. It has also been found to exhibit anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, this compound has been shown to improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

The advantages of using 5-bromo-2-(ethylsulfonyl)-N-[2-(trifluoromethyl)phenyl]pyrimidine-4-carboxamide in lab experiments include its potent inhibitory activity against various enzymes and receptors, its potential applications in drug discovery and development, and its ability to exhibit various biochemical and physiological effects. However, the limitations of using this compound include its relatively high cost, its potential toxicity, and the need for further research to fully understand its mechanism of action.

Future Directions

There are several future directions for research on 5-bromo-2-(ethylsulfonyl)-N-[2-(trifluoromethyl)phenyl]pyrimidine-4-carboxamide. One direction is to further explore its potential applications in drug discovery and development, particularly in the development of drugs targeting specific tyrosine kinases and phosphodiesterases. Another direction is to investigate its potential applications in the treatment of neurological disorders such as Alzheimer's disease. Additionally, further research is needed to fully understand its mechanism of action and to identify potential side effects and toxicity.

Synthesis Methods

The synthesis of 5-bromo-2-(ethylsulfonyl)-N-[2-(trifluoromethyl)phenyl]pyrimidine-4-carboxamide has been achieved using various methods. One of the commonly used methods involves the reaction of 2-amino-5-bromo-4-chloropyrimidine with ethylsulfonyl chloride and 2-(trifluoromethyl)aniline in the presence of a base such as triethylamine. The resulting product is then treated with 4-cyanobenzoyl chloride to obtain the final product.

Scientific Research Applications

5-bromo-2-(ethylsulfonyl)-N-[2-(trifluoromethyl)phenyl]pyrimidine-4-carboxamide has been extensively studied for its potential applications in drug discovery and development. This compound has been found to exhibit potent inhibitory activity against a variety of enzymes and receptors, including tyrosine kinases, protein kinases, and phosphodiesterases. These activities make it a promising candidate for the development of drugs targeting various diseases such as cancer, inflammation, and neurological disorders.